N-(1,3-benzodioxol-5-ylmethyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide
• InChI: InChI=1S/C19H15F3N2O4S/c20-19(21,22)11-2-4-15-12(6-11)24-18(26)16(29-15)7-17(25)23-8-10-1-3-13-14(5-10)28-9-27-13/h1-6,16H,7-9H2,(H,23,25)(H,24,26)
• InChI Key: VJFIFTMRDYSPSK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CC3C(=O)NC4=C(S3)C=CC(=C4)C(F)(F)F
• Molecular Formula: C19H15F3N2O4S
• Molecular Weight: 424.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide is a useful research compound. Its molecular formula is C19H15F3N2O4S and its molecular weight is 424.39. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Activities

Compounds structurally similar to the query chemical have demonstrated significant antifungal and antimicrobial activities. For instance, derivatives of N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide showed appreciable activity against various fungal strains, highlighting their potential in treating infections caused by fungi like Tricophyton rubrum and Malassazia furfur (Gupta & Wagh, 2006). Moreover, compounds with benzothiazole and acetamide moieties have been synthesized and evaluated for their antimicrobial activities against pathogenic bacteria and Candida species, demonstrating effectiveness particularly against fungi (Mokhtari & Pourabdollah, 2013).

Anticancer and Anti-inflammatory Properties

Several synthesized derivatives containing the benzothiazole and acetamide groups have been screened for potential anticancer effects against a variety of human tumor cell lines. Notably, some compounds exhibited considerable anticancer activity, pointing towards the therapeutic potential of these derivatives in oncology (Yurttaş, Tay, & Demirayak, 2015). In the context of anti-inflammatory properties, derivatives have been synthesized and shown significant activity in vivo, suggesting their use in managing inflammation-related disorders (Sunder & Maleraju, 2013).

Kinase Inhibition and Antioxidant Activity

The derivatives also explored kinase inhibition, particularly targeting p38α MAP kinase, which plays a significant role in inflammatory responses and cancer. Some compounds demonstrated superior inhibitory potency, suggesting their potential in developing treatments for diseases where p38α MAP kinase is implicated (Tariq et al., 2018). Additionally, certain derivatives were evaluated for their antioxidant activities, providing a basis for their use in conditions caused by oxidative stress (Ahmad et al., 2012).